4-propyl-N-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: 4-propyl-N-[(1-pyridin-4-yltriazol-4-yl)methyl]thiadiazole-5-carboxamide
• InChI: InChI=1S/C14H15N7OS/c1-2-3-12-13(23-20-18-12)14(22)16-8-10-9-21(19-17-10)11-4-6-15-7-5-11/h4-7,9H,2-3,8H2,1H3,(H,16,22)
• InChI Key: INGSURAOYBALFJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(SN=N1)C(=O)NCC2=CN(N=N2)C3=CC=NC=C3
• Molecular Formula: C14H15N7OS
• Molecular Weight: 329.38 g/mol

Description

4-propyl-N-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C14H15N7OS and its molecular weight is 329.38. The purity is usually 95%.
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Scientific Research Applications

Antimycobacterial Activity

Compounds similar to 4-propyl-N-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)-1,2,3-thiadiazole-5-carboxamide have been synthesized and tested for their antimycobacterial activity. Specifically, derivatives of pyridine and pyrazine substituted with various ring systems have demonstrated activities against Mycobacterium tuberculosis. These compounds, including derivatives with 1,2,4-oxadiazole-5-ones and 1,3,4-oxathiazoline-2-ones, exhibited significant potency, with some being up to 16 times more potent than the standard drug pyrazinamide (Gezginci et al., 1998).

Synthesis and Spectroscopic Studies

A novel series of heterocyclic compounds, including N-(4-phenylthiazol-2-yl)-2-(3-(pyridin-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzamide derivatives, have been synthesized. These compounds were characterized using various spectroscopic techniques and tested for their antibacterial and antifungal activities, indicating their potential in scientific research applications (Patel & Patel, 2015).

Antibacterial Activity

Compounds structurally related to this compound, specifically new 1,3-disubstituted pyrrolidinone derivatives, have been synthesized and shown to possess excellent antibacterial activity. These derivatives, bearing triazole, thiazole, and thiadiazole moieties, demonstrated potent antibacterial effects against various strains including S. aureus and P. aeruginosa (Balandis et al., 2019).

Anticancer and Anti-inflammatory Applications

A series of pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds, through structure-activity relationship analysis, have shown promising results in inhibiting HCT-116 and MCF-7 cancer cell lines and 5-lipoxygenase enzyme, suggesting potential applications in cancer and inflammation research (Rahmouni et al., 2016).